Cas no 80089-99-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 7H-phenaleno<1,2-b>quinolin-7-one
- 3-Azapentacyclo[11.7.1.02,11.04,9.017,21]henicosa-1(20),2,4,6,8,10,13,15,17(21),18-decaen-12-one
- ZINC01042001
- NCGC00165712-01
- DTXSID70382820
- 80089-99-2
- CCG-47097
- SR-01000636744-1
-
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- Inchi: InChI=1S/C20H11NO/c22-20-15-9-4-7-12-6-3-8-14(18(12)15)19-16(20)11-13-5-1-2-10-17(13)21-19/h1-11H
- InChI Key: XPFKQHNOLUNXJB-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=C3C(=N2)C4=CC=CC5=C4C(=CC=C5)C3=O
Computed Properties
- Exact Mass: 281.084063974g/mol
- Monoisotopic Mass: 281.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 30Ų
Related Literature
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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